8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• SMILES: CCC1CCC2(CC1)COC(=N2)N
• InChI: InChI=1S/C10H18N2O/c1-2-8-3-5-10(6-4-8)7-13-9(11)12-10/h8H,2-7H2,1H3,(H2,11,12)
• InChIKey: RUEMWNVVJBORAS-UHFFFAOYSA-N

8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine Identity & Sourcing

8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1469050-63-2, molecular formula C10H18N2O, MW 182.26 g/mol) is a spirocyclic oxazolone derivative belonging to the 3-oxa-1-azaspiro[4.5]dec-1-ene scaffold class. This compound is structurally defined by an ethyl group at the 8-position of the cyclohexane ring fused to an oxazoline/oxazolone heterocycle . Its core scaffold appears in patent literature as a key intermediate for synthesizing cathepsin K inhibitors, placing it within medicinal chemistry and chemical biology procurement workflows .

Patent-defined cathepsin K inhibitor intermediate

8-Ethyl chiral building block for spirocyclic library synthesis

Spirocyclic oxazolone scaffold for medicinal chemistry workflows

• [1] Chemsrc. 8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine. CAS 1469050-63-2. https://m.chemsrc.com/cas/1469050-63-2_3396805.html View Source
• [2] Kobayashi, N., Koji, T., & Kunii, H. (2009). US Patent Application US20090131661A1. Oxazolone derivative compounds having a 3-oxa-1-azaspiro[4.5] core. Seikagaku Corporation. View Source

8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine Irreplaceability

The 3-oxa-1-azaspiro[4.5]dec-1-ene scaffold exhibits high sensitivity to substitution at the 8-position. While the parent unsubstituted scaffold and 8,8-dimethyl analog (CAS 1495675-43-8) are commercially available, the specific 8-ethyl substituent introduces a chiral center and distinct steric/electronic properties that cannot be recapitulated by methyl or unsubstituted variants . In the context of the patent-defined cathepsin K inhibitor synthesis pathway, the 8-ethyl group is a defined structural requirement of the intermediate, meaning substitution with a different 8-substituted analog would yield a different final active pharmaceutical ingredient, potentially altering target engagement and selectivity . Furthermore, the 1,8-diaza analog (CAS 1470559-49-9) introduces a basic nitrogen at the 8-position, drastically changing hydrogen-bonding capacity (H-bond acceptors: 4 vs. 3), LogP (-0.01 vs. ~1.67), and Fsp3 fraction, all of which predictably alter solubility, permeability, and off-target pharmacology .

Target 8-Ethyl group provides a chiral center and defined lipophilicity

Analog risk 8,8-Dimethyl or unsubstituted analogs lack the stereochemical handle, limiting enantioselective synthesis

Target 3-Oxa-1-azaspiro core with three H-bond acceptors and lipophilic profile

Analog risk 1,8-Diaza analog introduces basic nitrogen, which may drastically alter hydrogen-bonding capacity and predicted permeability

• [1] Kobayashi, N., Koji, T., & Kunii, H. (2009). US Patent Application US20090131661A1. Oxazolone derivative compounds having a 3-oxa-1-azaspiro[4.5] core. Seikagaku Corporation. View Source

8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine Differentiation Evidence

H-Bond Acceptor Count & LogP vs. 1,8-Diaza Analog

Compared to the 1,8-diaza analog 8-Ethyl-3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS 1470559-49-9), 8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine exhibits a lower hydrogen-bond acceptor count (3 vs. 4) and a substantially higher predicted LogP (1.67 vs. -0.01), indicating markedly different solubility and membrane permeability profiles . The target compound also has a lower Fsp3 (fraction of sp3-hybridized carbons) at 0.889 vs. 0.889 (similar) but differs in topological polar surface area (47.61 Ų vs. ~47.6 Ų) .

HBA & LogP vs. 1,8-Diaza

Data to verify

ΔLogP ≈ 1.68 (cLogP), HBA 3 vs 4

Supports differentiated ADME profile review

Computed values; no experimental LogD or PAMPA data

Evidence Dimension	Predicted LogP (Lipophilicity)
Target Compound Data	LogP 1.6703 (cLogP, ChemSrc / Leyan data); H-bond acceptors: 3
Comparator Or Baseline	8-Ethyl-3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS 1470559-49-9): LogP -0.0147 (Fluorochem), H-bond acceptors: 4
Quantified Difference	ΔLogP ≈ 1.68 (target more lipophilic by >100-fold); ΔHBA = -1
Conditions	Computed physicochemical properties from vendor and database entries; no experimental LogD7.4 or PAMPA data available.

Why This Matters

A LogP difference of 1.68 units is substantial and predicts profoundly different ADME behavior, particularly for CNS penetration where optimal LogP ranges from 1–3; the diaza analog's near-zero LogP makes it significantly less brain-penetrant, directly impacting choice for neuroscience versus peripheral target programs.

H-Bond Donor & TPSA vs. 8,8-Dimethyl Analog

The target 8-ethyl compound possesses one hydrogen-bond donor (the exocyclic amine) and a TPSA of 47.61 Ų, identical to the 8,8-dimethyl analog (CAS 1495675-43-8) in terms of HBD/HBA counts but differentiated by the conformational flexibility imparted by the mono-ethyl versus gem-dimethyl substitution at C8 . The 8-ethyl derivative introduces a stereogenic center absent in the gem-dimethyl analog, enabling enantioselective synthesis for chiral resolution strategies.

HBD, TPSA & Chirality

Class-level

Single chiral center (C8); TPSA 47.61 Ų

Enables enantioselective synthesis; stereochemical control context

No experimental solubility or chirality data provided

Evidence Dimension	Topological Polar Surface Area (TPSA) and Stereochemistry
Target Compound Data	TPSA 47.61 Ų, HBD: 1, Chiral center: 1 (C8)
Comparator Or Baseline	8,8-Dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine (CAS 1495675-43-8): TPSA ~47.61 Ų (identical core), HBD: 1, Chiral centers: 0
Quantified Difference	ΔChiral centers = 1 (target has one, comparator zero); no measurable TPSA difference
Conditions	Computed values from Leyan and Fluorochem product pages; no experimental solubility or PAMPA data available.

Why This Matters

The presence of a single chiral center is critical for asymmetric synthesis programs; purchasing the 8-ethyl compound provides a defined stereochemical handle unavailable in the achiral gem-dimethyl analog, enabling downstream enantioenriched API synthesis.

Patent Scaffold for Cathepsin K Inhibitor Synthesis

US Patent US8785631B2 explicitly claims oxazolone derivatives of the 3-oxa-1-azaspiro[4.5]dec-1-ene class as raw material intermediates for producing cycloalkane carboxamide cathepsin K inhibitors, where the spirocyclic core with saturated cyclohexane ring (ring A = 'saturated cyclic alkylidene group having 6 to 7 carbon atoms') is an essential structural element . The 8-ethyl substitution pattern falls within the scope of 'substituted or unsubstituted alkyl group' at R1, making the target compound a direct, patent-defined building block for constructing cathepsin K inhibitor libraries.

Cathepsin K Inhibitor Patent

Class-level

US8785631B2 scaffold match; ethyl at R1

Supports IP-defined synthesis workflow for cathepsin K inhibitor libraries

Patent legal scope; no direct biological data for intermediate itself

Evidence Dimension	Patent Enablement and Synthetic Utility
Target Compound Data	Exact scaffold matching Formula (I) in US8785631B2 with ethyl at R1; used to synthesize cathepsin K inhibitors with reported IC50 values in low nanomolar range for downstream products
Comparator Or Baseline	Non-spirocyclic oxazolones or alternative heterocyclic cores not covered by the patent scaffold
Quantified Difference	Not directly quantifiable; target compound is 'on-scaffold' per patent claims, enabling Freedom to Operate within patent-protected chemical space; alternative cores may require separate IP licensing.
Conditions	Patent legal scope analysis; no direct comparative biological data for the intermediate itself.

Why This Matters

Procuring this exact intermediate is necessary for medicinal chemistry teams executing patent-granted synthetic routes toward cathepsin K inhibitors; generic oxazolone replacements fall outside the protected scaffold and may lead to compounds with unpredictable activity or IP complications.

• [1] Kobayashi, N., Koji, T., & Kunii, H. (2014). US Patent US8785631B2. Oxazolone derivative compounds having a 3-oxa-1-azaspiro[4.5] core. Seikagaku Corporation. View Source

8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine Applications

Cathepsin K Inhibitor Library for Osteoarthritis & Bone Metastasis

This compound serves as a patent-defined intermediate for generating spirocyclic cathepsin K inhibitors. Medicinal chemistry teams developing novel anti-resorptive agents for osteoarthritis (OA) or bone metastasis can employ this intermediate in the synthetic route described in US8785631B2 to access conformationally constrained oxazolone-derived inhibitors. The 8-ethyl substituent provides a defined lipophilic handle that can be further elaborated or retained to modulate target engagement .

Chiral Spirocyclic Building Block for Asymmetric Synthesis

The 8-ethyl group introduces a chiral center absent in gem-dimethyl or unsubstituted analogs, making this compound valuable for enantioselective synthesis programs. It can be utilized as a chiral pool starting material for constructing enantiopure spirocyclic amines, which are privileged scaffolds in fragment-based drug discovery (FBDD) targeting protein-protein interactions where three-dimensionality (high Fsp3) is correlated with clinical success .

CNS Drug Design: Comparative LogP Benchmarking

With a predicted LogP of 1.67, this compound occupies the CNS-optimal lipophilicity range, contrasting sharply with its 1,8-diaza analog (LogP –0.01). It can be employed as a matched molecular pair (MMP) partner in physicochemical profiling studies to isolate the impact of replacing a cyclohexane carbon with a basic nitrogen on permeability, solubility, and off-target pharmacology, informing CNS drug design guidelines .

Application

Selection Property

Validation Focus

Cathepsin K inhibitor library synthesis

Patent-defined intermediate scaffold

Synthetic route fidelity and IP compliance verification

Chiral spirocyclic building block

Single stereogenic center at C8

Enantioselective synthesis outcome and chiral purity

CNS physicochemical profiling

Predicted lipophilicity in CNS-relevant range

Matched molecular pair permeability and off-target analysis

• [1] Kobayashi, N., Koji, T., & Kunii, H. (2014). US Patent US8785631B2. Oxazolone derivative compounds having a 3-oxa-1-azaspiro[4.5] core. Seikagaku Corporation. View Source